Cas no 17345-68-5 (Ethanone,2-chloro-1-(2,3,4-trihydroxyphenyl)-)

Ethanone,2-chloro-1-(2,3,4-trihydroxyphenyl)- structure
17345-68-5 structure
Product Name:Ethanone,2-chloro-1-(2,3,4-trihydroxyphenyl)-
CAS No:17345-68-5
MF:C8H7ClO4
MW:202.59178185463
CID:202532
PubChem ID:87066
Update Time:2025-04-19

Ethanone,2-chloro-1-(2,3,4-trihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-chloro-1-(2,3,4-trihydroxyphenyl)-
    • 2-chloro-1-(2,3,4-trihydroxyphenyl)ethan-1-one
    • 2-chloro-1-(2,3,4-trihydroxyphenyl)ethanone
    • omega-Chloro-2,3,4-trihydroxyacetophenone
    • Einecs 241-368-4
    • Ethanone, 2-chloro-1-(2,3,4-trihydroxyphenyl)- (9CI)
    • Ethanone, 2-chloro-1-(2,3,4-trihydroxyphenyl)-
    • 17345-68-5
    • UTPCCKXIPAMQDD-UHFFFAOYSA-N
    • MFCD01971127
    • NS00025692
    • VS-02736
    • AKOS000276220
    • DTXSID8066189
    • Inchi: 1S/C8H7ClO4/c9-3-6(11)4-1-2-5(10)8(13)7(4)12/h1-2,10,12-13H,3H2
    • InChI Key: UTPCCKXIPAMQDD-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=CC(=C(C=1O)O)O)=O

Computed Properties

  • Exact Mass: 202.00331
  • Monoisotopic Mass: 202.003
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 1.587
  • Boiling Point: 442.5°Cat760mmHg
  • Flash Point: 221.4°C
  • Refractive Index: 1.653
  • PSA: 77.76
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